6-(Dimethylamino)-4-(hydroxymethyl)picolinonitrile

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 6-(dimethylamino)-4-(hydroxymethyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C9H11N3O/c1-12(2)9-4-7(6-13)3-8(5-10)11-9/h3-4,13H,6H2,1-2H3
• InChI Key: ANEAYNAUYQINOO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC(=N1)C#N)CO

Description

6-(Dimethylamino)-4-(hydroxymethyl)picolinonitrile is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 364 mg (1.66 mmol) of (2-cyano-6-(dimethylamino)pyridin-4-yl)methyl acetate in 7 mL of MeOH was added 365 mg (2.64 mmol) of K2CO3. After 1 h, the mixture was filtered through Celite with MeOH and EtOAc. More EtOAc and H2O (30 mL) were added; the aqueous layer was extracted with EtOAc (4×). The combined extracts were washed with brine (50 mL), dried over Na2SO4, filtered, and concentrated. Purification by flash silica gel chromatography (50% EtOAc/hexanes) provided 253 mg of 6-(dimethylamino)-4-(hydroxymethyl)picolinonitrile as a pale yellow solid in 86% yield.